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Abstract

This technical guide provides an in-depth overview of the physical properties of ethyl 3-
hydroxyhexanoate, a valuable chiral building block in organic synthesis, particularly in the
pharmaceutical and fine chemical industries.[1] This document compiles and presents key
guantitative data in a structured format, details relevant experimental methodologies, and
illustrates procedural workflows. Ethyl 3-hydroxyhexanoate, also known as ethyl (3-
hydroxycaproate, is a fatty acid ester recognized for its applications as a flavoring and
fragrance agent and its role in the synthesis of more complex molecules.[1][2]

Chemical Identity
o |[UPAC Name: ethyl 3-hydroxyhexanoate

e Synonyms: Ethyl beta-hydroxycaproate, 3-Hydroxyhexanoic acid ethyl ester, FEMA No.
3545[3]

e CAS Number: 2305-25-1

e Molecular Formula: CsH1603[4]
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e Molecular Weight: 160.21 g/mol [4]

e Chemical Structure:

Tabulated Physical Properties

The following table summarizes the key physical properties of ethyl 3-hydroxyhexanoate,

compiled from various sources.
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Property Value Conditions Source(s)

Colorless to pale
Appearance o Room Temperature [1]
yellow liquid

Fruity, grape, green,
Odor ) Y. grape. g - [2]
citrus, sweet

Boiling Point 90-92 °C 14 mmHg [11[2][5]

101-102 °C 14.00 mm Hg [3][6]

226 °C - [71[8]

Melting Point Not available - [5109]

Density 0.974 g/mL 25°C [1112][5]

0.967-0.976 g/mL - [3]

0.970-0.984 g/mL 25°C [6]

Refractive Index 1.428 20 °C [11[2][5]

1.423-1.433 - [3]

1.426-1.430 20 °C [6]

1.424-1.433 20 °C [9]

Solubility IrTsqubIe in water and ) I
oils

Soluble in alcohol - [61[71[8]

Flash Point 94 °C (201.2 °F) Closed cup [2]

Vapor Pressure 0.00608 mmHg 25°C [10]

Experimental Protocols

The following sections detail generalized experimental procedures for determining the key
physical properties of ethyl 3-hydroxyhexanoate. These protocols are based on standard
laboratory techniques.
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Determination of Boiling Point (Micro Method)

This method is suitable for small sample volumes.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals
the surrounding atmospheric pressure. In this micro method, this is observed when a rapid and
continuous stream of bubbles emerges from a capillary tube submerged in the heated liquid.

Apparatus:

e Thiele tube or oil bath

e Thermometer (calibrated)

o Small test tube (e.g., Durham tube)

o Capillary tube (sealed at one end)

» Rubber band or wire for attaching the test tube to the thermometer
e Heating source (e.g., Bunsen burner or heating mantle)

o Heat-transfer fluid (e.g., mineral oil)

Procedure:

 Fill the small test tube with ethyl 3-hydroxyhexanoate to a depth of approximately 1-2 cm.
e Place the capillary tube, sealed end up, into the test tube.

» Attach the test tube to the thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.

o Clamp the thermometer assembly in the Thiele tube or oil bath, making sure the heat-
transfer fluid is above the level of the sample but below the opening of the test tube.

o Heat the apparatus gently and evenly.

o Observe the capillary tube. As the temperature rises, a slow stream of bubbles will emerge.
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» Continue heating until a rapid and continuous stream of bubbles exits the capillary tube.
» Remove the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid begins to
enter the capillary tube. Record this temperature.

o Record the atmospheric pressure at the time of the experiment.

Determination of Density

Principle: Density is defined as the mass of a substance per unit volume. It is determined by
accurately measuring the mass of a known volume of the liquid.

Apparatus:

Pycnometer (a small glass flask with a precise volume)

Analytical balance (accurate to £0.0001 g)

Thermometer

Water bath (for temperature control)

Procedure:

e Clean and dry the pycnometer thoroughly.

* Weigh the empty, dry pycnometer on the analytical balance and record its mass (ma).

 Fill the pycnometer with distilled water and place it in a water bath at a constant temperature
(e.g., 25 °C) until it reaches thermal equilibrium.

o Carefully dry the outside of the pycnometer and weigh it again to determine the mass of the
pycnometer filled with water (mz).

o Empty and dry the pycnometer completely.
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« Fill the pycnometer with ethyl 3-hydroxyhexanoate and equilibrate it to the same
temperature in the water bath.

» Dry the exterior of the pycnometer and weigh it to find the mass of the pycnometer filled with
the sample (ms).

o Calculate the density of ethyl 3-hydroxyhexanoate using the following formula: Density of
sample = [(ms - m1) / (M2 - m1)] * Density of water at the experimental temperature

Determination of Refractive Index

Principle: The refractive index of a substance is the ratio of the speed of light in a vacuum to
the speed of light in that substance. It is a characteristic property that can be used for
identification and purity assessment.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper or pipette

Soft lens tissue

Reference standard with a known refractive index (e.g., distilled water)

Procedure:

Turn on the refractometer and the circulating water bath, setting it to the desired temperature
(e.g., 20 °C).

Calibrate the refractometer using the reference standard.

Open the prism of the refractometer and clean the surfaces with a soft lens tissue and a
suitable solvent (e.g., ethanol or acetone), then allow it to dry completely.

Place a few drops of ethyl 3-hydroxyhexanoate onto the lower prism using a clean dropper.
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Close the prism firmly.
Look through the eyepiece and adjust the focus until the crosshairs are sharp.

Turn the adjustment knob until the boundary line between the light and dark fields is sharp
and centered on the crosshairs.

If a colored fringe is observed, adjust the chromaticity corrector until the boundary is sharp
and colorless.

Read the refractive index value from the scale.

Clean the prisms thoroughly after the measurement.

Determination of Solubility

Principle: This qualitative test determines the solubility of a substance in various solvents,

providing information about its polarity.

Apparatus:

Small test tubes
Graduated pipettes or droppers
Vortex mixer or stirring rods

Solvents (e.g., water, ethanol, diethyl ether, oils)

Procedure:

Solubility in Water:
o Add approximately 0.5 mL of ethyl 3-hydroxyhexanoate to a test tube.
o Add 3 mL of deionized water in small portions, shaking vigorously after each addition.

o Observe if the substance dissolves completely, forms a separate layer, or is partially
soluble. Record the observation. Ethyl 3-hydroxyhexanoate is reported to be insoluble in
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water.[3][7][8]

» Solubility in Organic Solvents (e.g., Ethanol):
o Add approximately 0.5 mL of ethyl 3-hydroxyhexanoate to a clean, dry test tube.

o Add 3 mL of the organic solvent (e.g., ethanol) in small portions, shaking after each
addition.

o Observe and record the solubility. Ethyl 3-hydroxyhexanoate is reported to be soluble in
alcohol.[6][7][8]

 Solubility in Oils:

o Follow the same procedure as for organic solvents, using a representative oil as the
solvent.

o Ethyl 3-hydroxyhexanoate is reported to be insoluble in oils.[3][7][8]

Synthesis and Metabolic Context
Synthesis

Ethyl 3-hydroxyhexanoate is typically synthesized through two primary routes:

« Esterification of 3-hydroxyhexanoic acid: This involves the reaction of 3-hydroxyhexanoic
acid with ethanol in the presence of an acid catalyst.

e Reduction of ethyl 3-oxohexanoate: This is a common laboratory and industrial method
involving the chemical or enzymatic reduction of the corresponding ketoester.[1]

Metabolic Relevance

While ethyl 3-hydroxyhexanoate itself is not a central metabolite in major signaling pathways,
its precursor, 3-hydroxyhexanoyl-CoA, is an intermediate in the biosynthesis of poly(3-
hydroxybutyrate-co-3-hydroxyhexanoate) [P(3HB-co-3HHX)], a type of biodegradable polymer.
This biosynthesis can be engineered in microorganisms like Escherichia coli. The pathway
involves the elongation of butyryl-CoA to 3-oxohexanoyl-CoA, which is then reduced to (R)-3-
hydroxyhexanoyl-CoA.
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Visualizations
Experimental Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the logical flow of the
experimental protocols described above.

Sample Preparation:
Fill test tube with sample and insert capillary tube

l

Apparatus Setup:
Attach tube to thermometer and place in Thiele tube

'

Heating:
Gently and evenly heat the apparatus

'

Observation 1:
Observe for a rapid, continuous stream of bubbles

l

Cooling:
Remove heat and allow to cool slowly

'

Observation 2:
Record temperature when liquid enters capillary

'

Final Result:
Boiling Point Temperature

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

© 2025 BenchChem. All rights reserved. 9/14 Tech Support


https://www.benchchem.com/product/b1199609?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Weigh empty, dry pycnometer (m1)

'

Fill with distilled water at constant temp., weigh (m2)

'

Empty, dry, and fill with sample at same temp., weigh (m3)

'

Calculation:
Density = [(m3 - m1) / (m2 - m1)] * Density_water

'

Final Result:
Density of Ethyl 3-Hydroxyhexanoate

Click to download full resolution via product page

Caption: Workflow for Density Measurement.
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Calibrate refractometer with standard

'

Clean and dry prisms

'

Apply sample to prism

'

Adjust focus and boundary line

'

Correct for chromatic aberration

'

Read refractive index from scale

'

Final Result:
Refractive Index Value

Click to download full resolution via product page

Caption: Workflow for Refractive Index Measurement.
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Solubility in Water Solubility in Organic Solvent
Add sample to test tube Add sample to test tube
Add water and shake Add organic solvent and shake
Observe for dissolution or phase separation Observe for dissolution

Record Observations:
Insoluble in Water, Soluble in Alcohol

Click to download full resolution via product page

Caption: Workflow for Qualitative Solubility Testing.

Conclusion

This technical guide has provided a detailed summary of the physical properties of ethyl 3-
hydroxyhexanoate, along with standardized methodologies for their determination. The
compiled data and procedural outlines are intended to serve as a valuable resource for
researchers and professionals in the fields of chemistry and drug development, facilitating the
effective and safe use of this versatile chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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